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Compound of Interest

Compound Name: Relacin

CAS No.: 1357928-14-3

Cat. No.: B2612644

Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of Relacin, a novel antibacterial agent. Adherence to these procedures is vital for

ensuring personnel safety and environmental protection. Relacin is known to target the

bacterial stringent response, making it a compound of interest in combating antibiotic

resistance.[1][2][3] However, its classification as a pharmacologically active material

necessitates meticulous disposal practices.[4]

Relacin: Key Safety and Chemical Data
All personnel must be familiar with the properties of Relacin before handling. The following

data is summarized for quick reference.
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Property Value Source

Molecular Formula C24H31N9O13 PubChem[5]

Molecular Weight 653.6 g/mol PubChem[5]

Target Pathway

Inhibits (p)ppGpp synthesis by

RelA/Rel/Spo enzymes,

blocking the bacterial stringent

response.

PLOS Pathogens[1]

Primary Hazards

Knowledge about health

hazards is incomplete. As a

pharmacologically active

material, avoid direct contact,

inhalation, and ingestion.

USP-MSDS[4]

Known Effects

Perturbs stationary phase

entry in Gram-positive

bacteria, leading to cell death.

Inhibits sporulation and biofilm

formation.[1][2][3]

PLOS Pathogens,

ResearchGate

In Vitro IC50
12 µM (against Bacillus subtilis

RelA)
Vulcanchem[6]

Experimental Protocols for Waste Handling
The following protocols are mandatory for all waste streams containing Relacin. These

procedures are designed to mitigate risks associated with handling a pharmacologically active

compound.

Protocol 2.1: Decontamination of Liquid Waste

Liquid waste containing Relacin, such as from cell cultures or experimental assays, must be

chemically deactivated before disposal.

Segregation: Collect all liquid waste containing Relacin in a dedicated, clearly labeled, and

sealed container. Do not mix with other chemical waste streams unless compatibility has
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been verified.[7]

Deactivation: While specific deactivation agents for Relacin are not publicly documented, a

common practice for analogous compounds involves hydrolysis. A suggested method

(requiring validation in your facility) is to adjust the pH to >11 with 1M NaOH and maintain it

for 24 hours to hydrolyze the carbamate bridges.

Neutralization: After the deactivation period, neutralize the solution to a pH between 6.0 and

8.0 using an appropriate acid (e.g., 1M HCl).

Disposal: After confirming neutralization, the solution may be eligible for drain disposal,

flushed with at least 100 times its volume in water.[8] Crucially, confirm this procedure is

compliant with your local wastewater treatment authority regulations.[8]

Protocol 2.2: Disposal of Solid Waste

Solid waste includes contaminated labware (e.g., pipette tips, tubes), personal protective

equipment (PPE), and spill cleanup materials.

Collection: Place all solid waste contaminated with Relacin into a designated, leak-proof

hazardous waste container clearly labeled "Hazardous Pharmaceutical Waste: Contains

Relacin".[7]

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.[7]

Disposal: Arrange for pickup and disposal via a certified hazardous waste contractor. The

preferred method of disposal for pharmacologically active compounds is incineration to

ensure complete destruction.[9] Never dispose of Relacin-contaminated solid waste in the

regular trash.[7]

Protocol 2.3: Handling Empty Containers

Triple Rinsing: Empty Relacin containers must be triple-rinsed. The first rinseate must be

collected and treated as hazardous liquid waste.[7]

Defacing: The original label on the container must be completely removed or defaced.[7]
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Disposal: Once rinsed and defaced, the container can be disposed of as non-hazardous

solid waste or recycled, according to institutional policy.

Relacin Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Relacin waste streams.
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Caption: Workflow for the safe disposal of Relacin waste.
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Regulatory Compliance
All disposal activities must comply with federal, state, and local regulations. In the United

States, this includes guidelines from the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA) and potentially the Drug Enforcement

Administration (DEA) if the substance is classified as controlled.[9] The EPA's Management

Standards for Hazardous Waste Pharmaceuticals (40 CFR 266 Subpart P) provides a

framework that is highly relevant for healthcare and research facilities.[10] It is the responsibility

of the waste generator to ensure all procedures are compliant with applicable laws.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2612644/docs#essential-guide-to-the-safe-disposal-
of-relacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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